Cas no 1071455-14-5 ((3-methyl-1H-pyrazol-4-yl)boronic acid)

• Product Name: (3-methyl-1H-pyrazol-4-yl)boronic acid
• CAS No: 1071455-14-5
• MF: C₄H₇BN₂O₂
• MW: 125.921580553055
• MDL: MFCD27952816
• CID: 840047
• PubChem ID: 21988927
• Update Time: 2025-07-18

(3-methyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYLPYRAZOLE-4-BORONIC ACID
• (3-Methyl-1H-pyrazol-4-yl)boronic acid
• 3-methyl-1H-pyrazol-4-ylboronic acid
• (5-Methyl-1H-pyrazol-4-yl)boronic acid
• 3-Methyl-1H-pyrazole-4-boronic acid
• 3-(Phenylmethoxy) cyclobutanol
• ZYXMOCKFGABUGK-UHFFFAOYSA-N
• FCH2718125
• SY034834
• AX8222392
• ST24034869
• ST24034411
• 3-met
• 3-methylpyrazole-4-boronic acid, Ald
• (3-methyl-1H-pyrazol-4-yl)boronic acid

• MDL： MFCD27952816
• Inchi： 1S/C4H7BN2O2/c1-3-4(5(8)9)2-6-7-3/h2,8-9H,1H3,(H,6,7)
• InChI Key： ZYXMOCKFGABUGK-UHFFFAOYSA-N
• SMILES： OB(C1C=NNC=1C)O

Computed Properties

• Exact Mass: 126.06000
• Monoisotopic Mass: 126.0600576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 125.92
• Topological Polar Surface Area: 69.1

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (25 g/l) (25 º C),
• PSA: 69.14000
• LogP: -1.60210

(3-methyl-1H-pyrazol-4-yl)boronic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (3-methyl-1H-pyrazol-4-yl)boronic acid

Introduction to (3-methyl-1H-pyrazol-4-yl)boronic Acid (CAS No. 1071455-14-5)

(3-methyl-1H-pyrazol-4-yl)boronic acid is a significant compound in the field of organic synthesis and pharmaceutical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1071455-14-5, has garnered considerable attention due to its utility in various synthetic applications, particularly in the development of novel pharmaceuticals and agrochemicals. The boronic acid moiety in its structure contributes to its reactivity, making it a valuable intermediate in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.

The 1H-pyrazole scaffold of this compound imparts additional functionality, enabling its incorporation into a diverse array of molecular frameworks. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 3-position enhances the electronic properties of the pyrazole ring, influencing its reactivity and interaction with biological targets. This structural feature makes (3-methyl-1H-pyrazol-4-yl)boronic acid a particularly interesting molecule for medicinal chemists seeking to develop innovative therapeutic agents.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their role as key intermediates in pharmaceutical synthesis. The ability of boronic acids to participate in reversible coordination with metals has opened up new avenues for drug design and development. For instance, research has demonstrated that boronic acid-containing compounds can exhibit enhanced binding affinity and selectivity towards biological targets, making them promising candidates for targeted therapy. The Suzuki-Miyaura coupling, facilitated by compounds like (3-methyl-1H-pyrazol-4-yl)boronic acid, has been particularly instrumental in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of (3-methyl-1H-pyrazol-4-yl)boronic acid is its versatility in synthetic chemistry. Beyond its utility in cross-coupling reactions, this compound can also be employed in other transformations such as hydroboration reactions, which are valuable for constructing carbon-carbon bonds under mild conditions. The pyrazole ring itself can be further functionalized through various chemical pathways, allowing for the creation of structurally diverse derivatives with tailored biological properties. This flexibility makes it an indispensable tool for synthetic organic chemists working on complex molecule synthesis.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like pyrazoles in drug discovery. Pyrazole derivatives have shown remarkable potential in treating a variety of diseases due to their ability to interact with biological macromolecules such as enzymes and receptors. The incorporation of a boronic acid group into these structures not only enhances synthetic accessibility but also improves pharmacokinetic properties. For example, studies have indicated that boronic acid-containing drugs can exhibit prolonged half-lives and reduced metabolic clearance, contributing to their therapeutic efficacy.

Recent advancements in computational chemistry have further accelerated the development of novel boronic acid derivatives. Molecular modeling techniques allow researchers to predict the binding modes and interactions of these compounds with biological targets, enabling rational drug design. By leveraging these computational tools alongside experimental validation, scientists can optimize the structure-activity relationships (SAR) of (3-methyl-1H-pyrazol-4-yl)boronic acid and its derivatives. This integrated approach has led to the discovery of several lead compounds with promising therapeutic profiles.

The agrochemical sector also benefits from the use of boronic acid derivatives, particularly in the development of pesticides and herbicides. These compounds often exhibit potent activity against pests while maintaining environmental safety profiles. The unique reactivity of boronic acids allows for the design of molecules that can selectively target specific enzymes or metabolic pathways in pests, minimizing harm to non-target organisms. As sustainable agriculture becomes increasingly important, such innovative approaches are crucial for developing effective yet eco-friendly crop protection solutions.

In conclusion, (3-methyl-1H-pyrazol-4-yl)boronic acid (CAS No. 1071455-14-5) represents a versatile and valuable compound in modern chemical synthesis and pharmaceutical research. Its structural features enable diverse applications in cross-coupling reactions, medicinal chemistry, and agrochemical development. With ongoing research focused on optimizing its synthetic pathways and exploring new biological applications, this compound is poised to play an even greater role in advancing scientific and industrial innovation.